Cas no 1421014-92-7 ((R)-1-(Benzo[d]oxazol-2-yl)pyrrolidin-3-amine hydrochloride)

(R)-1-(Benzo[d]oxazol-2-yl)pyrrolidin-3-amine hydrochloride structure
1421014-92-7 structure
Product Name:(R)-1-(Benzo[d]oxazol-2-yl)pyrrolidin-3-amine hydrochloride
CAS No:1421014-92-7
MF:C11H14ClN3O
MW:239.701361179352
CID:2172289
Update Time:2023-08-05

(R)-1-(Benzo[d]oxazol-2-yl)pyrrolidin-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (R)-1-(benzo[d]oxazol-2-yl)pyrrolidin-3-amine hydrochloride
    • (R)-1-(Benzo[d]oxazol-2-yl)pyrrolidin-3-amine hydrochloride
    • Inchi: 1S/C11H13N3O.ClH/c12-8-5-6-14(7-8)11-13-9-3-1-2-4-10(9)15-11;/h1-4,8H,5-7,12H2;1H/t8-;/m1./s1
    • InChI Key: JHXMSVKBFDXPHC-DDWIOCJRSA-N
    • SMILES: Cl.O1C2C=CC=CC=2N=C1N1CC[C@H](C1)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 236
  • Topological Polar Surface Area: 55.3
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